Cas no 1359128-33-8 (N-(2-bromophenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine)

• Product Name: N-(2-bromophenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine
• CAS No: 1359128-33-8
• MF: C₂₀H₁₇BrFN₃OS
• MW: 446.335885763168
• CID: 5399724
• Update Time: 2025-07-19

N-(2-bromophenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(2-bromoanilino)-6-fluoroquinolin-3-yl]-thiomorpholin-4-ylmethanone
• N-(2-bromophenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

• Inchi： 1S/C20H17BrFN3OS/c21-16-3-1-2-4-18(16)24-19-14-11-13(22)5-6-17(14)23-12-15(19)20(26)25-7-9-27-10-8-25/h1-6,11-12H,7-10H2,(H,23,24)
• InChI Key： QXZCXCXYWQIVSJ-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=CC=C2Br)C2C(N=C1)=CC=C(F)C=2)(N1CCSCC1)=O

Additional information on N-(2-bromophenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

N-(2-bromophenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1359128-33-8): An Overview of Its Structure, Properties, and Applications

N-(2-bromophenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1359128-33-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, and recent advancements in the study of this compound.

Chemical Structure and Synthesis

The molecular structure of N-(2-bromophenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine is composed of a quinoline core, a bromophenyl substituent, a fluoro group, and a thiomorpholine carbonyl moiety. The quinoline ring system is a key feature that contributes to the compound's biological activity and pharmacological properties. The bromophenyl group adds halogenated aromatic complexity, while the fluoro substitution enhances the compound's lipophilicity and metabolic stability. The thiomorpholine carbonyl moiety introduces a cyclic secondary amine with sulfur functionality, which can play a crucial role in receptor binding and bioactivity.

The synthesis of N-(2-bromophenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine typically involves multi-step reactions, including the formation of the quinoline core, introduction of the bromophenyl and fluoro substituents, and coupling with the thiomorpholine carbonyl group. Recent studies have explored various synthetic routes to optimize yield and purity, such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques.

Physical Properties

N-(2-bromophenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine is a solid at room temperature with a melting point typically ranging from 150°C to 170°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. The compound's lipophilic nature is influenced by the presence of the fluoro group and bromophenyl substituent, which can affect its distribution and metabolism in biological systems.

Spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy are commonly used to characterize the structure and purity of N-(2-bromophenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine. These methods provide valuable information about the molecular composition and functional groups present in the compound.

Biological Activity and Therapeutic Potential

N-(2-bromophenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine has been investigated for its potential therapeutic applications in various disease models. One of the key areas of interest is its activity as an inhibitor of specific enzymes or receptors involved in disease pathways. For example, recent studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are enzymes that play crucial roles in cell signaling and proliferation.

In cancer research, N-(2-bromophenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine has demonstrated antiproliferative activity against several cancer cell lines. Its ability to inhibit key signaling pathways involved in tumor growth and metastasis makes it a promising candidate for further development as an anticancer agent. Preclinical studies have also explored its potential as an anti-inflammatory agent, showing promising results in models of inflammatory diseases such as rheumatoid arthritis.

Clinical Trials and Future Directions

The promising preclinical findings for N-(2-bromophenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to evaluate its safety, tolerability, and pharmacokinetic profile in humans. These trials are essential for determining appropriate dosing regimens and identifying any potential side effects or toxicities associated with the compound.

Future research directions for N-(2-bromophenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine include optimizing its chemical structure to enhance potency and selectivity while minimizing off-target effects. Additionally, combination therapy approaches with other established drugs may be explored to improve treatment outcomes for patients with specific diseases.

Conclusion

N-(2-bromophenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1359128-33-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, making it an attractive candidate for further development as a therapeutic agent. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs in various disease areas.